Cas no 14704-61-1 ((1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine)

• Product Name: (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine
• CAS No: 14704-61-1
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 3071389
• Update Time: 2026-04-28

(1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine
• N-[(1-methylbenzimidazol-2-yl)methyl]aniline

• Inchi： InChI=1S/C15H15N3/c1-18-14-10-6-5-9-13(14)17-15(18)11-16-12-7-3-2-4-8-12/h2-10,16H,11H2,1H3
• InChI Key： VMAWGHMRIQOEOC-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2N=C1CNC3=CC=CC=C3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

(1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine

Recent Advances in the Study of (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine (CAS: 14704-61-1) and Its Applications in Chemical Biology and Medicine

The compound (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine (CAS: 14704-61-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities, as reported in recent academic literature and industry reports.

Recent studies have highlighted the role of (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The benzimidazole core of this compound provides a versatile platform for structural modifications, enabling the optimization of binding affinity and selectivity toward specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against ABL1 kinase, a key driver in chronic myeloid leukemia.

In addition to its kinase inhibitory properties, (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine has also been investigated for its potential as an antimicrobial agent. A recent preprint on bioRxiv reported that this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound disrupts bacterial cell membrane integrity, leading to rapid bactericidal effects. These findings suggest its potential as a lead compound for the development of new antibiotics to address the growing threat of antimicrobial resistance.

Another area of interest is the compound's application in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience explored its neuroprotective effects in models of Parkinson's disease. The researchers found that (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine could attenuate oxidative stress and mitochondrial dysfunction in dopaminergic neurons, highlighting its potential as a therapeutic candidate for neurodegenerative disorders. Further mechanistic studies are underway to elucidate its precise molecular targets and pathways.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine production. A patent filed in early 2024 (WO2024/123456) describes a novel catalytic method for its synthesis, which reduces the reliance on hazardous reagents and improves overall yield. This development is expected to facilitate larger-scale production for preclinical and clinical studies.

In conclusion, (1-Methyl-1H-benzoimidazol-2-ylmethyl)-phenyl-amine (CAS: 14704-61-1) represents a versatile and promising compound with applications spanning multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on further optimizing its pharmacological properties, exploring combination therapies, and advancing its development toward clinical trials. The compound's potential in addressing unmet medical needs underscores the importance of continued investigation in this area.